(1,1-Difluoroprop-2-yn-1-yl)benzene

• IUPAC Name: 1,1-difluoroprop-2-ynylbenzene
• InChI: InChI=1S/C9H6F2/c1-2-9(10,11)8-6-4-3-5-7-8/h1,3-7H
• InChI Key: AROZPDWHVHAEOL-UHFFFAOYSA-N
• Canonical SMILES: C#CC(C1=CC=CC=C1)(F)F
• Molecular Formula: C9H6F2
• Molecular Weight: 152.14 g/mol
• CAS No.: 1382954-43-9

Description

“(1,1-Difluoroprop-2-yn-1-yl)benzene” is a chemical compound with the CAS Number: 1382954-43-9. It has a molecular weight of 152.14.

Physical and Chemical Properties This compound is a liquid at room temperature.

Scientific Research Applications

Electrochemical and Chemiluminescence Properties

• Electrochemistry and Electrogenerated Chemiluminescence : Research by Qi et al. (2016) explored the electrochemistry and electrogenerated chemiluminescence (ECL) of compounds related to (1,1-Difluoroprop-2-yn-1-yl)benzene. These compounds displayed strong absorption in UV-vis and blue fluorescence emission, indicating potential for use in ECL applications (Qi et al., 2016).

Fluorination and Electronic Properties

• Impact of Fluorination on Electronic Properties : Adams et al. (2010) studied fluorinated benzene derivatives, focusing on the electronic properties and potential inversion. These findings are relevant for understanding the impact of fluorination, such as in this compound, on electronic behaviors (Adams et al., 2010).

Self-Assembly and Hydrogen Bonding

• Self-Assembly with Hydrogen Bonds : Jin et al. (2017) investigated the self-assembly of partially fluorinated molecules, involving weak intermolecular hydrogen bonds. This research is significant for understanding how this compound might interact in similar self-assembled systems (Jin et al., 2017).

Anion Transport Properties

• Anion Transport Mediation : A study by Peng et al. (2016) on 1,3-bis(benzimidazol-2-yl)benzene derivatives, which are structurally related to this compound, revealed enhanced anion transport capabilities. This is relevant for applications in molecular transport and sensors (Peng et al., 2016).

Synthetic Applications

• Use in Synthetic Chemistry : Muzalevskiy et al. (2009) explored the application of a similar compound, 1-(3-Bromo-3,3-difluoroprop-1-ynyl)benzene, in Diels–Alder Reactions, which is significant for understanding the synthetic utility of this compound (Muzalevskiy et al., 2009).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the following hazard statements: H226, H315, H319, H335. These codes indicate that it is flammable, can cause skin irritation, serious eye irritation, and may cause respiratory irritation.